3-(2-Fluoropyridin-4-yl)propyl methylsulfonate

• Molecular Formula: C9H12FNO3S
• Molecular Weight: 233.26 g/mol
• IUPAC Name: 3-(2-fluoropyridin-4-yl)propyl methanesulfonate
• InChI: InChI=1S/C9H12FNO3S/c1-15(12,13)14-6-2-3-8-4-5-11-9(10)7-8/h4-5,7H,2-3,6H2,1H3
• InChI Key: NGCLRJONRWINPY-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)OCCCC1=CC(=NC=C1)F

Description

3-(2-Fluoropyridin-4-yl)propyl methylsulfonate is a useful research compound. Its molecular formula is C9H12FNO3S and its molecular weight is 233.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

This compound was prepared, starting from compound 48 (5.00 g, 32.2 mmol), according to the procedure developed for compound 43. Reaction time at 0° C.: 30 min; the purification was performed using column chromatography (SiO2, AcOEt/pentane, 8/2, v/v) to give compound 49 (4.82 g, 20.7 mmol) as a yellow oil. Yield 69%; Rf (SiO2, AcOEt/pentane, 8/2, v/v) 0.58; IR (CCl4) ν 1179, 1351, 1371, 1413, 1613 cm−1; 1H NMR (200 MHz, CDCl3) δ 2.12 (m, 2H), 2.83 (t, 2H, J=7.3 Hz), 3.05 (s, 3H), 4.28 (t, 2H, J=6.1 Hz), 6.80 (s, 1H), 7.07 (m, 1H), 8.15 (d, 1H, J=5.1 Hz).